Cas no 16681-78-0 (2-methyl-2H-1,2,3,4-tetrazole)

• Product Name: 2-methyl-2H-1,2,3,4-tetrazole
• CAS No: 16681-78-0
• MF: C₂H₄N₄
• MW: 84.0799589157104
• MDL: MFCD07757625
• CID: 236984
• PubChem ID: 140124
• Update Time: 2025-10-28

2-methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,2-methyl-
• 2-methyl-2H-Tetrazole
• 2-methyltetrazole
• 2-methyl-2H-1,2,3,4-tetrazole
• 2-Methyl-2H-tetraazole #
• EN300-260075
• DTXSID20168196
• 2H-Tetrazole, 2-methyl-
• VRESBNUEIKZECD-UHFFFAOYSA-N
• MFCD07757625
• 2-METHYL-2H-1,2,3,4-TETRAAZOLE
• 16681-78-0
• AKOS005601303

• MDL： MFCD07757625
• Inchi： 1S/C2H4N4/c1-6-4-2-3-5-6/h2H,1H3
• InChI Key： VRESBNUEIKZECD-UHFFFAOYSA-N
• SMILES： N1(C)N=NC=N1

Computed Properties

• Exact Mass: 84.04372
• Monoisotopic Mass: 84.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.664
• PSA: 43.6
• Vapor Pressure: No data available

2-methyl-2H-1,2,3,4-tetrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-2H-1,2,3,4-tetrazole

Introduction to 2-Methyl-2H-1,2,3,4-Tetrazole (CAS No. 16681-78-0)

The compound2-methyl-2H-1,2,3,4-tetrazole, also known by its CAS registry numberCAS No. 16681-78-0, is an organic heterocyclic compound with a tetrazole ring system substituted with a methyl group at the 2-position. This compound belongs to the class of tetrazoles, which are five-membered aromatic rings containing four nitrogen atoms and one carbon atom. The presence of the methyl group at the 2-position introduces unique electronic and steric properties to the molecule, making it a subject of interest in various fields of chemistry and materials science.

Recent studies have highlighted the potential of2-methyl-2H-1,2,3,4-tetrazole in drug discovery and development. Its tetrazole ring system is known to exhibit significant biological activity due to its ability to form hydrogen bonds and interact with various protein targets. Researchers have explored its role as a building block in medicinal chemistry for designing novel bioactive molecules. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes and receptors associated with diseases such as cancer and inflammation.

In addition to its applications in pharmacology,2-methyl-2H-1,2,3,4-tetrazole has also gained attention in materials science for its potential use in the synthesis of advanced materials. The compound's ability to act as a coordinating ligand makes it valuable in the preparation of metalloorganic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis ofCAS No. 16681-78-0 typically involves nucleophilic substitution or cyclization reactions. One common method involves the reaction of an azide with a carbonyl compound under specific conditions to form the tetrazole ring system. The introduction of the methyl group at the 2-position can be achieved through various alkylation or substitution strategies. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.

From an analytical standpoint,2-methyl-2H-1,2,3,4-tetrazole has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its molecular structure and stability under different conditions. The compound's thermal stability has been evaluated for potential use in high-performance applications.

In terms of safety and handling,CAS No. 16681-78-0 is generally considered non-hazardous under normal conditions; however, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety protocols.